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Compound of Interest

Compound Name: Tribehenin
CAS No.: 18641-57-1
Cat. No.: B125710
Get Quote
. J

For laboratory professionals engaged in drug development and scientific research, ensuring a
safe handling protocol for all chemical compounds is paramount. This document provides
essential, immediate safety and logistical information for the handling of Tribehenin, a common
emollient in cosmetic and pharmaceutical formulations. Adherence to these procedural
guidelines will support a secure laboratory environment.

Tribehenin, a triglyceride derived from glycerin and behenic acid, is generally considered a
non-hazardous substance.[1] However, proper personal protective equipment (PPE) and
handling procedures are crucial to minimize any potential risks.

Personal Protective Equipment (PPE)

When handling Tribehenin, especially in powder form or when heated, the following personal
protective equipment is recommended to prevent irritation and ensure safety.
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PPE Category Item Rationale

o To protect eyes from potential
] Safety glasses with side )
Eye Protection ) dust particles or splashes of
shields or goggles )
molten material.[2]

To prevent skin contact,
Hand Protection Protective gloves (e.g., nitrile) although skin irritation is not
expected.[1][2]

) To protect skin and personal
_ Laboratory coat or protective _ _
Body Protection ) clothing from contact with the
clothing
substance.[2]

Recommended if exposure
. _ NIOSH/MSHA approved o i
Respiratory Protection ) limits are exceeded or if
respirator o
irritation occurs from dust.[2]

Operational Plan: Step-by-Step Handling Protocol

Following a systematic workflow ensures minimal exposure and maintains the integrity of the
research.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Ensure the label is clear and legible.

» Storage: Store Tribehenin in a tightly closed container in a dry and well-ventilated area.[1]
The recommended storage temperature is 77°F (25°C).[1]

» Preparation: Before handling, ensure that an eyewash station and a quick-drench shower
are readily accessible.[1] Put on all required PPE.

» Handling:
o For solid Tribehenin, handle in a well-ventilated area to avoid dust inhalation.

o If heating Tribehenin, use appropriate equipment and do not use a direct water stream on
hot oil as it can spread a fire.[1]
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e Cleaning: After handling, wash hands thoroughly with soap and water.[1] Clean the work
area with a detergent.[1]

Disposal Plan

Proper disposal of Tribehenin and any contaminated materials is essential to prevent
environmental contamination and adhere to regulations.

o Waste Collection: Collect waste Tribehenin and any absorbent material used for spills in a
suitable, labeled container.

e Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[1] Do
not allow the substance to enter sewer lines.[1]

: _ E

Property Value

Melting Point Approximately 65°C to 70°CJ[3]
Flash Point > 599°F (>315°C)[1]

Solubility in Water Insoluble[3]

Experimental Workflow: Safe Handling of Tribehenin
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Caption: Workflow for the safe handling of Tribehenin.
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First Aid Measures

In the event of exposure, follow these first aid guidelines:

Eyes: Flush eyes with water. Seek medical attention if needed.[1]

Inhalation: Move to fresh air. If breathing difficulty occurs, seek medical attention.[1]

Skin: Wash with soap and water. Seek medical attention if necessary.[1]

Ingestion: If swallowed, give several glasses of water to dilute. Do not induce vomiting. Seek
medical attention if necessary.[1]

Fire and Spill Response

» Fire: Tribehenin is combustible at high temperatures.[1] Use foam, CO2, or dry chemical
powders to extinguish.[1] A direct water stream can spread the fire.[1] Firefighters should
wear self-contained breathing apparatus and full protective clothing.[1]

» Spills: For small spills of hot oil, use a solid adsorbent and shovel into a disposable
container.[1] For larger spills, allow to cool and solidify before collecting.[1] Clean the area
with detergent.[1] Do not allow spills to enter sewer lines.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to-handling-tribehenin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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